Cas no 2877637-27-7 (1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane)
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane
- 2877637-27-7
- F6743-9101
- AKOS040862155
- 1-[(5-Cyclopropyl-3-isoxazolyl)methyl]hexahydro-4-(methylsulfonyl)-1H-1,4-diazepine
-
- Inchi: 1S/C13H21N3O3S/c1-20(17,18)16-6-2-5-15(7-8-16)10-12-9-13(19-14-12)11-3-4-11/h9,11H,2-8,10H2,1H3
- InChI Key: VIWKROFOOWJWTN-UHFFFAOYSA-N
- SMILES: N1(CC2C=C(C3CC3)ON=2)CCCN(S(C)(=O)=O)CC1
Computed Properties
- Exact Mass: 299.13036271g/mol
- Monoisotopic Mass: 299.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 75Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 458.4±55.0 °C(Predicted)
- pka: 4.71±0.10(Predicted)
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6743-9101-2μmol |
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane |
2877637-27-7 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9101-5μmol |
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane |
2877637-27-7 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9101-10μmol |
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane |
2877637-27-7 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9101-20μmol |
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane |
2877637-27-7 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9101-1mg |
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane |
2877637-27-7 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6743-9101-2mg |
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane |
2877637-27-7 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9101-3mg |
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane |
2877637-27-7 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9101-4mg |
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane |
2877637-27-7 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6743-9101-5mg |
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane |
2877637-27-7 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6743-9101-10mg |
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane |
2877637-27-7 | 10mg |
$118.5 | 2023-09-07 |
1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane
1-[(5-Cyclopropyl-1,2-Oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane: A Comprehensive Overview
The compound 1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane, identified by the CAS number 2877637-27-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The presence of a methanesulfonyl group and a 5-cyclopropyl-substituted oxazole moiety introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.
Recent studies have highlighted the importance of diazepane derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The 1,4-diazepane framework is known for its ability to modulate receptor activity, making it a promising scaffold for designing bioactive compounds. The integration of a methanesulfonyl group at the 4-position further enhances the molecule's pharmacokinetic properties, such as solubility and metabolic stability.
The oxazole ring in this compound is a heterocyclic structure that contributes to its aromaticity and reactivity. The substitution pattern at position 5 with a cyclopropyl group adds complexity to the molecule's geometry, potentially influencing its interactions with biological targets. This structural feature has been shown to improve the compound's ability to penetrate cellular membranes, a critical factor in drug delivery.
From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight the versatility of modern organic chemistry techniques. The synthesis begins with the preparation of the oxazole ring using condensation reactions between carbonyl compounds and amino alcohols. Subsequent steps involve alkylation and sulfonamation to introduce the methanesulfonyl group and establish the diazepane ring system.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets. Molecular docking studies suggest that the methanesulfonyl group plays a pivotal role in stabilizing interactions within enzyme active sites. Additionally, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, shedding light on its reactivity under different conditions.
In terms of applications, this compound has shown promise as a lead molecule in anti-inflammatory and analgesic drug development. Its ability to inhibit cyclooxygenase enzymes has been validated in vitro, indicating potential use in treating conditions such as arthritis and neuropathic pain. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal human cells, suggesting a favorable safety profile.
The integration of advanced analytical techniques such as NMR spectroscopy and X-ray crystallography has provided high-resolution structural data for this compound. These studies have confirmed the stereochemistry at critical positions within the diazepane ring, which is essential for understanding its pharmacological activity.
In conclusion, 1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane represents a significant advancement in heterocyclic chemistry. Its unique structure and promising biological activity make it a valuable candidate for further exploration in drug discovery programs. As research continues to uncover its full potential, this compound stands at the forefront of innovative chemical design.
2877637-27-7 (1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-methanesulfonyl-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)